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Compound of Interest

Compound Name: COR170

Cat. No.: B1669433 Get Quote

Disclaimer: The designation "COR170" is not a standardized chemical identifier. The following

safety and handling information is based on the Material Safety Data Sheet (MSDS) for BP

Bitumen Class 170, a specific industrial product. It is crucial for personnel to always refer to the

specific MSDS for the particular product being used, as characteristics and associated risks

can vary.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals who may handle Bitumen Class 170. The

following procedural steps and data are designed to ensure safe handling, operation, and

disposal.

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent skin and eye contact, as well as

inhalation of vapors, especially when handling hot bitumen.
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Item Specification Purpose

Hand Protection
Appropriate, impervious

gloves.

To prevent skin contact and

burns from hot material.

Eye Protection
Full face visor or chemical

goggles.

To protect against splashes of

hot material.

Body Protection
Impervious clothing, chemical

resistant apron, safety shoes.

To protect against skin contact

and potential splashes.

Respiratory Protection

Not typically required with

good ventilation. If vapors are

generated, use appropriate

respiratory protection.

To prevent inhalation of fumes

and vapors.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to minimize risks of burns,

inhalation of fumes, and fire.

Handling:

Avoid Skin Contact: Wear appropriate gloves and protective clothing.[1]

Ventilation: Ensure good ventilation to avoid the inhalation of vapors, mists, or fumes.[1]

Workplace air concentrations should be kept to the lowest reasonably practicable level.[1]

Eye Protection: Wear a full-face visor or chemical goggles if splashing is likely.[1]

Hygiene: Maintain high standards of personal hygiene and plant cleanliness.[1]

Storage:

Ventilation: Store in a well-ventilated place.

Fire Prevention: Pyrophoric (self-heating) deposits may form in storage and can cause fires.

Avoid exposing the tank vapor space to fresh air and maintain stable storage temperatures.

[1] Regular inspections for such deposits are necessary.[1]
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Hazardous Vapors: Be aware that hydrogen sulphide, a highly toxic and flammable gas, can

accumulate in the vapor spaces of storage tanks.[1]

Accidental Release and Disposal Measures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent environmental contamination.

Procedure Description

Spill Containment

Wear appropriate PPE. Contain and recover

liquid using sand or other suitable inert

absorbent material.[1]

Environmental Protection
Protect drains from potential spills. Do not wash

the product into the drainage system.[1]

Solidified Material

Scrape up the bulk of the solid material and

remove the remainder with an absorbent

material.[1]

Disposal
Dispose of waste in accordance with local and

national regulations.

First Aid Measures
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Exposure First Aid Protocol

Skin Contact (Ambient Temperature)
Wash the skin thoroughly with soap and water.

Seek medical advice if irritation persists.[1]

Skin Contact (Hot Product)

Cool the affected area with cold water. Do not

attempt to remove the bitumen. Seek immediate

medical attention.

Eye Contact
Rinse immediately with plenty of water and seek

medical advice.

Ingestion
Wash out the mouth thoroughly with water. Do

not induce vomiting. Obtain medical advice.[1]

Inhalation
Remove to fresh air. If symptoms persist, obtain

medical advice.[1]
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Workflow for Safe Handling of Bitumen Class 170
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Caption: Workflow for the safe handling of Bitumen Class 170 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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